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Compound of Interest

Compound Name: Thalidomide-O-C10-NH2

Cat. No.: B15073282

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of potent compounds like Thalidomide-O-C10-NH2 are paramount to ensuring
laboratory safety and environmental protection. This guide provides essential, step-by-step
information for the safe disposal of this synthetic cereblon-based E3 ligase ligand-linker, which
is utilized in the development of Proteolysis Targeting Chimeras (PROTACS).

Thalidomide-O-C10-NH2, like its parent compound thalidomide, should be handled with
extreme caution due to its potential reproductive toxicity. All disposal procedures must be
conducted in strict accordance with local, regional, national, and international regulations. It is
imperative to consult with your institution's Environmental Health and Safety (EHS) department
before proceeding with any disposal protocol.

Quantitative Data Summary

While specific quantitative data for Thalidomide-O-C10-NH2 is limited, the following table
summarizes key information for the parent compound, thalidomide, which should be
considered as a baseline for handling and disposal procedures.
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Property Value Source
Molecular Formula C23H31N30s5 [1]
Molecular Weight 429.52 g/mol [1]
Physical State Solid [1]
Melting Point 269-271 °C [2]
Solubility Information not available

Known human teratogen,

Known Hazards potential for reproductive harm.

[21(31[4]

Disposal Workflow

The proper disposal of Thalidomide-O-C10-NH2 is a multi-step process that prioritizes safety
and regulatory compliance. The following diagram illustrates the logical workflow for this
procedure.
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Caption: Logical workflow for the safe disposal of Thalidomide-O-C10-NH2.
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Experimental Protocol: General Disposal Procedure

The following is a general, step-by-step protocol for the disposal of Thalidomide-O-C10-NH2.
This protocol is based on standard practices for handling highly potent and hazardous chemical
waste and should be adapted to meet the specific requirements of your institution.

Objective: To safely collect, store, and dispose of Thalidomide-O-C10-NH2 waste in
compliance with all applicable regulations.

Materials:

o Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant
gloves (nitrile or neoprene).

o Designated, sealable, and clearly labeled hazardous waste container. The label should
include the chemical name ("Thalidomide-O-C10-NH2"), hazard symbols (e.g., toxic,
reproductive hazard), and the date of waste accumulation.

e Chemical fume hood.
Procedure:
e Preparation and Precaution:

o Before handling any waste, consult the Safety Data Sheet (SDS) for thalidomide and any
available data for Thalidomide-O-C10-NH2.[2][3][4]

o Always work within a certified chemical fume hood to minimize the risk of inhalation.
o Ensure all necessary PPE is worn correctly.[3][4]
e Waste Collection:

o Solid Waste: Carefully transfer any solid waste, including residual powder and
contaminated items (e.g., weigh boats, spatulas, contaminated gloves), into the
designated hazardous waste container. Avoid generating dust.[4]
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o Liquid Waste: If Thalidomide-O-C10-NH2 has been used in a solution, collect the liquid
waste in a separate, compatible, and clearly labeled hazardous waste container. Do not
mix with other solvent waste streams unless explicitly permitted by your institution's EHS
department.

o Contaminated Labware: Disposable labware should be placed in the solid waste container.
Non-disposable glassware should be decontaminated using a validated procedure, or
disposed of as hazardous waste. Consult your EHS department for appropriate
decontamination methods.

o Container Management:
o Keep the hazardous waste container securely sealed when not in use.

o Store the container in a designated, secure, and well-ventilated area, away from
incompatible materials.[4] The storage area should be clearly marked as a hazardous
waste accumulation site.

» Final Disposal:

o Do not attempt to dispose of Thalidomide-O-C10-NH2 down the drain or in regular trash.

[4]

o Arrange for the collection of the hazardous waste by a licensed and approved waste
disposal contractor, as coordinated through your institution's EHS department.[3][4]

e Documentation:

o Maintain accurate records of the amount of Thalidomide-O-C10-NH2 waste generated
and the date of disposal. This documentation is crucial for regulatory compliance.

Disclaimer: This information is intended as a general guide. The responsibility for safe handling
and disposal of Thalidomide-O-C10-NH2 lies with the user. Always prioritize the guidance of
your institution's safety office and adhere to all legal requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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